Cas no 34046-07-6 (Z-(Boc-aminoethyl)-L-glycine)

• Product Name: Z-(Boc-aminoethyl)-L-glycine
• CAS No: 34046-07-6
• MF: C₁₇H₂₄N₂O₆
• MW: 352.382265090942
• MDL: MFCD00672345
• CID: 294600
• PubChem ID: 7020788
• Update Time: 2025-06-08

Z-(Boc-aminoethyl)-L-glycine Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-N-[(phenylmethoxy)carbonyl]-
• Z-N-(N-β-Boc-aminoethyl)-Gly-OH
• 2-(benzyloxycarbonyl)acetic acid
• 2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl-phenylmethoxycarbonylamino]acetic acid
• BENZYLOXYCARBONYL HYDRAZIDE (FREE BASE)
• Z-(Boc-aminoethyl)-L-glycine
• Z-N-(N-b-Boc-aminoethyl)-Gly-OH
• Glycine,N-carboxy-N-[2-(carboxyamino)-ethyl]-,monobenzyl mono-tert-butyl ester (8CI)
• N-benzyloxycarbonyl-N-(2-t.butoxycarbonylaminoethyl)glycine
• N-Benzyloxycarbonyl-N-(2-t-butocycarbonylaminoethyl)-glycin
• N-Benzyloxycarbonyl-N-(2-t-butyloxycarbonylaminoethyl)-glycine
• N-benzyloxycarbonyl-N-'(BOC-aminoethyl)glycine
• DTXSID90427287
• 2-(((Benzyloxy)carbonyl)(2-((tert-butoxycarbonyl)amino)ethyl)amino)acetic acid
• AKOS027328010
• GS-5435
• SCHEMBL2685379
• 2-((benzyloxycarbonyl)(2-(tert-butoxycarbonylamino)ethyl)amino)acetic acid
• FD21625
• 2-(((Benzyloxy)carbonyl)(2-((tert-butoxycarbonyl)amino)ethyl)amino)aceticacid
• Z-(Boc-NHEt)Gly-OH
• 34046-07-6
• Z-N-(N-BETA-BOC-AMINOETHYL)-GLY-OH
• MFCD00672345
• 2-{[(benzyloxy)carbonyl](2-{[(tert-butoxy)carbonyl]amino}ethyl)amino}acetic acid
• N-(N-Boc-2-aminoethyl)-N-(Cbz)glycine
• CS-0208742
• LHHFRSUKEDBJFS-UHFFFAOYSA-N
• FT-0767446
• Z-N-(N--Boc-aminoethyl)-Gly-OH
• N-((Benzyloxy)carbonyl)-N-(2-((tert-butoxycarbonyl)amino)ethyl)glycine
• N-[2-[[(1,1-Dimethylethoxy)carbonyl]amino]ethyl]-N-[(phenylmethoxy)carbonyl]glycine
• DA-06682
• 2-(Cbz-(2-(Boc-amino)ethyl)amino)acetic acid

• MDL： MFCD00672345
• Inchi： 1S/C17H24N2O6/c1-17(2,3)25-15(22)18-9-10-19(11-14(20)21)16(23)24-12-13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： LHHFRSUKEDBJFS-UHFFFAOYSA-N
• SMILES： O(C(NCCN(C(=O)OCC1C=CC=CC=1)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 352.16300
• Monoisotopic Mass: 352.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.17000
• LogP: 2.62540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls